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Compound of Interest

Compound Name: Phenyltris(dimethylsiloxy)silane

Cat. No.: B094767 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This document provides

essential, immediate safety and logistical information for the proper disposal of

Phenyltris(dimethylsiloxy)silane, ensuring compliance with safety protocols and

environmental regulations.

Phenyltris(dimethylsiloxy)silane is a combustible liquid that may cause skin and eye

irritation.[1][2] Adherence to proper disposal procedures is critical to mitigate these risks and

prevent environmental contamination.

Hazard and Safety Information
Before handling Phenyltris(dimethylsiloxy)silane, it is crucial to be aware of its physical and

chemical properties, as well as its potential hazards.
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Property Value

Physical State Liquid[1]

CAS Number 18027-45-7[2]

Hazards
Combustible liquid[1][2], May cause skin and

eye irritation[1][3]

Incompatible Materials
Alkalis, metal salts, precious metals, oxidizing

agents[1][4]

Personal Protective Equipment (PPE)

Neoprene or nitrile rubber gloves, chemical

goggles, NIOSH-certified organic vapor (black

cartridge) respirator[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of Phenyltris(dimethylsiloxy)silane is incineration

by a licensed waste disposal facility.[1][4][5] Do not dispose of this chemical into sewers or

release it into the environment.[3][4][5][6]

1. Waste Collection:

Collect waste Phenyltris(dimethylsiloxy)silane in a designated, properly labeled, and

sealed container.

Ensure the container is compatible with the chemical and there is no risk of reaction.

2. Storage of Chemical Waste:

Store the waste container in a well-ventilated area, away from heat, open flames, and

sparks.[1]

The storage area should be separate from incompatible materials such as alkalis, oxidizing

agents, metal salts, and precious metals.[1]

3. Handling Spills:
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In the event of a spill, equip cleanup personnel with appropriate personal protective

equipment, including respiratory protection.[1][6]

Clean up spills promptly using an absorbent, non-combustible material.[1][6]

Collect the absorbed material using non-sparking tools and place it in a suitable container for

disposal.[1][4]

Prevent the spill from entering sewers or public waters.[1][6]

4. Final Disposal:

Arrange for the collection and disposal of the waste container by a licensed professional

waste disposal service.

All disposal activities must be conducted in accordance with local, state, and federal

regulations.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Phenyltris(dimethylsiloxy)silane.
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Caption: Workflow for the safe disposal of Phenyltris(dimethylsiloxy)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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